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Cat. No.: B12280639
Get Quote
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Core Identity & Strategic Application in Medicinal Chemistry

Executive Summary

2-Bromo-5-methoxynicotinic acid (CAS 1211535-45-3) is a high-value trisubstituted pyridine
scaffold used extensively in modern drug discovery.[1][2][3] It serves as a critical "orthogonal®
building block, offering three distinct vectors for chemical diversification: the carboxylic acid
(C3) for amide/ester formation, the bromine (C2) for cross-coupling reactions, and the methoxy
group (C5) for solubility enhancement or metabolic modulation. This guide outlines its
physicochemical profile, a validated synthesis protocol via directed ortho-lithiation, and its utility
in synthesizing kinase inhibitors and GPCR modulators.

Chemical Identity & Physical Properties[4][5]
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Chemical Name

2-Bromo-5-methoxynicotinic acid

CAS Registry Number

1211535-45-3

Synonyms 2-Bromo-5-methoxy-3-pyridinecarboxylic acid

Molecular Formula C7HeBrNOs

Molecular Weight 232.03 g/mol

Appearance White to off-white crystalline solid

Solubility Soluble in DMSO, MeOH, DMF; sparingly
soluble in water

pKa (Predicted) ~3.5 (Carboxylic acid), ~1.5 (Pyridine N)

Storage 2-8°C, Inert atmosphere (Ar/Nz2), Desiccate

Validated Synthesis Protocol

Methodology: Directed Ortho-Lithiation (DoM)

The most reliable route to 2-bromo-5-methoxynicotinic acid avoids the poor regioselectivity

of electrophilic aromatic substitution. Instead, it utilizes the directed ortho-metalation (DoM)

strategy starting from commercially available 2-bromo-5-methoxypyridine. The bromine atom at

C2 serves as a directing group, facilitating lithiation exclusively at the C3 position due to the

inductive effect and coordination with the lithium species.

Reaction Scheme

© 2026 BenchChem. All rights reserved.

2/7 Tech Support


https://www.benchchem.com/product/b12280639/docs?utm_src=pdf-body#technical-guide-2-bromo-5-methoxynicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12280639?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

2. Electrophilic Trap
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Caption: Synthesis via regioselective C3-lithiation of 2-bromo-5-methoxypyridine followed by

carboxylation.

Step-by-Step Protocol

Preparation (Inert Atmosphere): Flame-dry a 250 mL round-bottom flask equipped with a
magnetic stir bar and nitrogen inlet. Purge with N2.[4][5]

Solvent & Base: Add anhydrous THF (50 mL) and cool to -78°C using a dry ice/acetone bath.
Add Lithium Diisopropylamide (LDA, 2.0 M in THF/heptane, 1.2 equiv) dropwise.

o Note: Maintain temperature below -70°C to prevent halogen dance (scrambling of the Br
position).

Addition: Dissolve 2-bromo-5-methoxypyridine (1.0 equiv) in a minimal amount of anhydrous
THF. Add this solution dropwise to the LDA mixture over 15 minutes.

Metalation: Stir at -78°C for 60 minutes. The solution typically turns a deep yellow/orange,
indicating the formation of the lithiated species.

Quench (Carboxylation):

o Option A (Gas): Bubble anhydrous CO2 gas through the solution for 20 minutes.

o Option B (Solid): Pour the reaction mixture onto an excess of crushed dry ice (solid COz2).
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o Workup:

o

Allow the mixture to warm to room temperature.

[¢]

Quench with water (50 mL) and adjust pH to ~10 with 1N NaOH. Wash with diethyl ether
(to remove unreacted starting material).

[¢]

Crucial Step: Acidify the aqueous layer to pH 2—-3 using 1N HCI. The product, 2-bromo-5-
methoxynicotinic acid, will precipitate.

[¢]

Filter the white solid, wash with cold water, and dry under vacuum.

Strategic Applications in Drug Discovery

This scaffold is highly prized for its ability to access complex chemical space through
sequential functionalization.

Functionalization Logic
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Caption: Orthogonal reactivity vectors allow sequential modification of the C2, C3, and C5
positions.

Case Studies & Utility
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» Kinase Inhibitors (BTK/JAK):

o The C3-acid is often converted to an amide to bind into the solvent-exposed region of the
kinase ATP pocket.

o The C2-bromine is coupled via Suzuki reaction to an aryl or heteroaryl ring that interacts
with the gatekeeper residue.

e Orexin Receptor Agonists:

o Patents (e.g., W02022132696) describe using this scaffold to synthesize urea-based
orexin receptor agonists. The pyridine nitrogen provides essential hydrogen bond acceptor
capability.

e PRMTS5 Inhibitors:

o Fragment-based drug discovery campaigns have utilized 2-bromo-nicotinic acid
derivatives to target the MTA-cooperativity site of PRMT5, utilizing the acid moiety to
engage key lysine or arginine residues.

Safety & Handling (MSDS Summary)

o Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation
(H335).[6]

o Handling: Use in a fume hood. Wear nitrile gloves and safety goggles.

 Stability: Stable under recommended storage conditions. Avoid strong oxidizing agents. The
C2-Br bond is labile under UV light; store in the dark.

References

¢ Synthesis via Lithiation:Substituted benzofuran compounds and methods of use thereof. US
Patent 9,364,482 B2. (2016).

o Cites the specific protocol for lithiation of 2-bromo-5-methoxypyridine and CO2 quench.
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« Application in Orexin Agonists:Urea orexin receptor agonists. WO Patent 2022/132696 Al.
(2022).

o Demonstrates the use of the scaffold in |

¢ Chemical Identity: PubChem Compound Summary for CID 53394469 (2-Bromo-5-
methoxynicotinic acid).

o Commercial Availability & Properties: BLD Pharm Product Data, Cat# BD455152.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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